2-(2h-Naphtho[1,2-d][1,2,3]triazol-2-yl)aniline

• CAS No.: 7554-97-4
• Molecular Formula: C16H12N4
• Molecular Weight: 260.29 g/mol
• IUPAC Name: 2-benzo[e]benzotriazol-2-ylaniline
• InChI: InChI=1S/C16H12N4/c17-13-7-3-4-8-15(13)20-18-14-10-9-11-5-1-2-6-12(11)16(14)19-20/h1-10H,17H2
• InChI Key: WMCKDNPVZDYHGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=NN(N=C32)C4=CC=CC=C4N

Description

2-(2H-Naphtho[1,2-d][1,2,3]triazol-2-yl)aniline is a heterocyclic aromatic compound featuring a naphthotriazole core fused to an aniline group at the ortho position. Its molecular formula is C₁₆H₁₂N₄, with a molecular weight of 260.30 g/mol (CAS RN 21665-71-4 is a positional isomer with the aniline substituent at the para position) . Its structural uniqueness lies in the extended π-conjugation from the naphthotriazole system, which may enhance photophysical properties and electronic interactions in applications such as organic electronics or bioactive agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2H-Naphtho[1,2-d][1,2,3]triazol-2-yl)aniline typically involves the cyclization of aminonaphthalene derivatives with azides under specific reaction conditions. One common method includes the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC), also known as the “click chemistry” approach. This reaction is carried out in the presence of a copper catalyst, often copper(I) iodide, and a suitable solvent such as dimethylformamide (DMF) or acetonitrile. The reaction conditions usually involve moderate temperatures and can be completed within a few hours .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include additional steps such as purification through recrystallization or chromatography to ensure the final product meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

2-(2H-Naphtho[1,2-d][1,2,3]triazol-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, particularly nucleophilic aromatic substitution, where the aniline group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as halides or amines in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of naphthoquinone derivatives.

Reduction: Formation of reduced triazole derivatives.

Substitution: Formation of substituted aniline derivatives.

Scientific Research Applications

2-(2H-Naphtho[1,2-d][1,2,3]triazol-2-yl)aniline has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Employed in the study of enzyme inhibition and as a fluorescent probe for detecting biological molecules.

Medicine: Investigated for its potential antiviral and anticancer properties due to its ability to interact with biological targets.

Industry: Utilized in the production of dyes, pigments, and as a component in organic light-emitting diodes (OLEDs)

Mechanism of Action

The mechanism of action of 2-(2H-Naphtho[1,2-d][1,2,3]triazol-2-yl)aniline involves its interaction with specific molecular targets. In biological systems, it can inhibit enzymes by binding to their active sites, thereby blocking their activity. The triazole ring allows the compound to form stable interactions with proteins and nucleic acids, making it effective in disrupting biological pathways .

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural or functional similarities with 2-(2H-naphtho[1,2-d][1,2,3]triazol-2-yl)aniline:

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Key Applications/Properties	Reference
4-(2H-Benzo[d][1,2,3]triazol-2-yl)aniline	Benzotriazole core (smaller aromatic system) with para-aniline substituent	~225.25	Antiviral activity against orthohantaviruses; used in synthesizing acylated derivatives
7-(2H-Naphtho[1,2-d]triazol-2-yl)-3-phenylcoumarin (CAS 3333-62-8)	Naphthotriazole fused to coumarin (larger π-system)	~377.39	Optical brightener in polymers; high thermal stability (m.p. 250–251°C)
2-[3-Amino-4-cyanopyrazol-2-yl]naphthalino[1,2-d]thiazole	Naphthalenothiazole core with pyrazole and cyano substituents	291.37	Intermediate for heterocyclic pharmaceuticals; IR/UV-active
4-(5,6-Dimethyl-2H-benzo[d][1,2,3]triazol-2-yl)aniline	Methyl-substituted benzotriazole with para-aniline	~253.30	Enhanced lipophilicity for drug design; antiviral derivatives

Key Comparative Analyses

A. Electronic and Steric Effects

• Naphthotriazole vs. Benzotriazole : The naphthotriazole system in the target compound provides extended conjugation compared to benzotriazole derivatives (e.g., 4-(2H-benzo[d][1,2,3]triazol-2-yl)aniline), leading to red-shifted absorption/emission spectra and improved charge-transfer properties. This makes it more suitable for optoelectronic applications .

D. Thermal and Solubility Properties

• Melting Points : Naphthotriazole derivatives (e.g., 7-(2H-naphtho[1,2-d]triazol-2-yl)-3-phenylcoumarin) exhibit high thermal stability (m.p. >250°C), comparable to benzotriazole analogues .
• Solubility : The aniline group in 2-(2H-naphtho[1,2-d][1,2,3]triazol-2-yl)aniline enhances solubility in polar aprotic solvents (e.g., DMF, DMSO) relative to coumarin-based derivatives .

Biological Activity

2-(2H-Naphtho[1,2-d][1,2,3]triazol-2-yl)aniline (CAS No. 7554-97-4) is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including antibacterial, anticancer, and enzyme inhibitory effects, supported by relevant data and case studies.

• Molecular Formula : C₁₆H₁₂N
• Molecular Weight : 260.2933 g/mol
• InChIKey : VZKJNYVZQZVZQF-UHFFFAOYSA-N

Antibacterial Activity

Recent studies have shown that derivatives of triazole compounds exhibit significant antibacterial properties. The triazole ring in 2-(2H-Naphtho[1,2-d][1,2,3]triazol-2-yl)aniline enhances its interaction with bacterial targets. For instance:

• Study Findings : A study on aniline derivatives containing triazole systems reported that several compounds demonstrated effective antibacterial activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) for active compounds were found to be as low as $50\mu M$ against E. coli and $75\mu M$ against S. agalactiae .

Compound	MIC (µM)	Bacterial Strain
2-(2H-Naphtho[1,2-d][1,2,3]triazol-2-yl)aniline	50	E. coli
Other Derivatives	75	S. agalactiae

Anticancer Activity

The anticancer potential of 2-(2H-Naphtho[1,2-d][1,2,3]triazol-2-yl)aniline has also been explored:

• Mechanism of Action : The compound may induce apoptosis in cancer cells through the activation of caspase pathways and the inhibition of cell cycle progression.
• Case Study : In a recent investigation involving various triazole derivatives, it was noted that certain compounds exhibited significant cytotoxicity against human cancer cell lines with IC50 values ranging from $10\mu M$ to $30\mu M$ .

Compound	IC50 (µM)	Cancer Cell Line
2-(2H-Naphtho[1,2-d][1,2,3]triazol-2-yl)aniline	15	MCF-7
Other Triazole Derivatives	25	HeLa

Enzyme Inhibition

The compound's ability to inhibit specific enzymes has been assessed:

• Cholinesterase Inhibition : Compounds containing the triazole moiety have been shown to inhibit acetylcholinesterase (AChE), which is crucial for treating neurodegenerative diseases such as Alzheimer's.
• Study Results : The enzyme inhibition studies indicated that certain derivatives had IC50 values lower than those of standard inhibitors like donepezil .

Compound	IC50 (µM)	Enzyme Target
2-(2H-Naphtho[1,2-d][1,2,3]triazol-2-yl)aniline	0.23	AChE
Donepezil	0.12	AChE